Cas no 855521-85-6 (1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]-)

1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]- structure
855521-85-6 structure
Product Name:1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]-
CAS No:855521-85-6
MF:C16H9F3N2O2
MW:318.250074148178
CID:1839400
PubChem ID:59831539
Update Time:2025-04-21

1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Naphthyridine-4-carboxylic acid, 2-[4-(trifluoromethyl)phenyl]-
    • SCHEMBL4251010
    • FVQHVXHEUYLGOD-UHFFFAOYSA-N
    • 855521-85-6
    • Inchi: 1S/C16H9F3N2O2/c17-16(18,19)10-3-1-9(2-4-10)14-7-11(15(22)23)12-8-20-6-5-13(12)21-14/h1-8H,(H,22,23)
    • InChI Key: FVQHVXHEUYLGOD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=C(C(=O)O)C2C=NC=CC=2N=1)(F)F

Computed Properties

  • Exact Mass: 318.06161202g/mol
  • Monoisotopic Mass: 318.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.1Ų
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